1-{3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide

Specification

• Molecular Formula: C25H31N5O3S2
• Molecular Weight: 513.7 g/mol
• IUPAC Name: 1-[3-[(Z)-(3-hexyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C25H31N5O3S2/c1-3-4-5-6-11-30-24(33)19(35-25(30)34)15-18-22(28-13-9-17(10-14-28)20(26)31)27-21-16(2)8-7-12-29(21)23(18)32/h7-8,12,15,17H,3-6,9-11,13-14H2,1-2H3,(H2,26,31)/b19-15-
• Standard InChI Key: PELCMYLMHYRMAA-CYVLTUHYSA-N
• Isomeric SMILES: CCCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCC(CC4)C(=O)N)/SC1=S
• Canonical SMILES: CCCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCC(CC4)C(=O)N)SC1=S

Introduction

The compound 1-{3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide is a complex organic molecule featuring a combination of pharmacophores, including a piperidine ring, a pyrido-pyrimidine moiety, and a thiazolidin derivative. This structural complexity suggests potential biological activity and reactivity in various applications.

Structural Features

• Thiazolidin Ring: Known for its biological significance, particularly in pharmaceuticals, the thiazolidin ring is a key component of this compound. Thiazolidin derivatives have been reported to exhibit antimicrobial and anti-inflammatory activities.

• Pyrido-Pyrimidine Moiety: This part of the structure suggests potential applications in nucleic acid chemistry and enzyme inhibition. Pyrido-pyrimidine derivatives are often explored for their anticancer properties.

• Piperidine Ring: Common in many biologically active compounds, the piperidine ring contributes to the compound's potential pharmacological activities.

Synthesis

The synthesis of such complex molecules typically involves multiple steps, including the formation of the thiazolidin and pyrido-pyrimidine cores. A detailed retrosynthetic analysis is essential to determine feasible synthetic pathways, focusing on maximizing yields and minimizing by-products. Recent advances in computational chemistry may aid in predicting optimal reaction conditions and pathways.

Potential Biological Activities

Compounds with similar structural features have shown a range of biological activities:

Compound Type	Structural Features	Notable Activity
Thiazolidin	Thiazolidin ring	Antimicrobial, Anti-inflammatory
Pyrido-Pyrimidine	Pyrido-pyrimidine core	Anticancer
Piperidine Derivatives	Piperidine ring	Various pharmacological activities

Future Directions

Further research is needed to fully explore the biological activities and potential therapeutic applications of this compound. This includes in-depth studies on its interaction with biological targets and evaluation of its efficacy and safety profiles. Computational modeling and molecular docking studies can provide valuable insights into its potential as a therapeutic agent.